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Compound of Interest

Compound Name: Triasulfuron

Cat. No.: B1222591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the solid-

phase extraction (SPE) of Triasulfuron from various environmental samples, primarily water

and soil. The methodologies outlined are compiled from validated analytical procedures to

ensure reliable and reproducible results for residue analysis.

Introduction
Triasulfuron is a sulfonylurea herbicide used for the control of broad-leaved weeds in cereal

crops.[1] Its presence and persistence in environmental matrices such as soil and water are of

significant concern due to potential groundwater contamination and risks to aquatic life.[1]

Accurate and sensitive analytical methods are crucial for monitoring its levels in the

environment. Solid-phase extraction (SPE) is a widely used technique for the cleanup and

concentration of analytes from complex matrices prior to chromatographic analysis. This

document details SPE protocols for Triasulfuron using different sorbents and analytical

finishes.
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The following tables summarize the quantitative data from various studies on the solid-phase

extraction of Triasulfuron from water and soil samples.

Table 1: SPE Performance Data for Triasulfuron in Water Samples
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al
Method
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Waters
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S/MS
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[2]
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Acidified
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HPLC-

UV
73-94% - 1.0 µg/L [3]

Table 2: SPE Performance Data for Triasulfuron in Soil Samples
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on
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Experimental Protocols
Protocol 1: SPE of Triasulfuron from Water Samples
using a Mixed-Mode Cation Exchange (MCX) Sorbent
This protocol is based on the Syngenta method GRM035.03A for the analysis of Triasulfuron
in ground, surface, and drinking water.

1. Materials and Reagents

Waters Oasis MCX SPE Cartridges (60 mg, 3 mL)

Methanol (HPLC grade)

Ultrapure Water

Concentrated Orthophosphoric Acid

35% Ammonia Solution

Nitrogen gas for evaporation

2. Sample Preparation

To a 25 mL water sample, add 50 µL of concentrated orthophosphoric acid.

3. SPE Cartridge Conditioning

Condition the Waters Oasis MCX SPE cartridge by passing 3 mL of methanol followed by 3

mL of ultrapure water. Do not allow the cartridge to dry.

4. Sample Loading

Load the acidified water sample onto the conditioned SPE cartridge at a flow rate of

approximately 5 mL/min.

Rinse the sample container with 1% orthophosphoric acid and apply the rinsate to the

cartridge.
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5. Analyte Elution

Elute the retained Triasulfuron from the cartridge with 3 mL of a methanol:35% ammonia

solution (95:5, v/v).

6. Eluate Processing and Analysis

Concentrate the eluate to 0.5 mL under a gentle stream of nitrogen at 40°C.

Reconstitute the sample to 2 mL with ultrapure water and sonicate.

The sample is now ready for analysis by HPLC/MS/MS.

Protocol 2: SPE of Triasulfuron from Alkaline Soil
Samples using a C18 Sorbent
This protocol is adapted from a method for the analysis of sulfonylurea herbicides in alkaline

soils.

1. Materials and Reagents

C18 SPE Cartridges

Methanol (HPLC grade)

Deionized Water

Acidified Methanol for elution

Centrifuge capable of 10,000 rpm

Shaker

Glass micro-fiber filters

2. Soil Extraction

Weigh a representative sample of air-dried soil.
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Add a sufficient volume of deionized water to the soil sample.

Shake the mixture for one hour.

Centrifuge the sample at 10,000 rpm for 15 minutes.

Collect the supernatant.

Repeat the extraction process on the soil pellet and combine the supernatants.

3. Sample Filtration and SPE

Filter the combined supernatant through a glass micro-fiber filter.

Condition a C18 SPE cartridge with methanol followed by deionized water.

Pass the filtered supernatant through the conditioned C18 cartridge at a flow rate not

exceeding 20 mL/min.

4. Analyte Elution

Elute the retained Triasulfuron from the cartridge with acidified methanol.

5. Analysis

The eluate can be directly analyzed by HPLC-UV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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